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Compound of Interest

Compound Name: Caffeic acid-13C3

Cat. No.: B10779608 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Caffeic acid-13C3, a stable isotope-labeled compound used as an internal

standard in quantitative analysis. While the isotopic label does not significantly alter the

chemical's hazardous properties, adherence to strict safety protocols is crucial. This document

outlines the necessary personal protective equipment (PPE), operational procedures, and

disposal plans to ensure the safe and effective use of this compound in your research.

Personal Protective Equipment (PPE) and Hazard
Information
Caffeic acid is classified as a substance that can cause skin and serious eye irritation. It is also

suspected of causing cancer and damaging fertility.[1][2][3] Therefore, appropriate PPE is

mandatory to minimize exposure.
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PPE Category Specification Rationale

Hand Protection
Nitrile rubber gloves tested

according to EN 374.[1]

Protects against skin contact

and irritation.[1][2]

Eye/Face Protection
Safety goggles with side-

shields.[1][4]

Prevents eye contact and

serious eye irritation.[2][4]

Skin and Body Protection

Chemical-resistant lab coat or

suit and appropriate footwear.

[5]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

MSHA/NIOSH-approved dust

respirator if ventilation is

inadequate or dust is

generated.[2][5]

Prevents inhalation of the

powdered substance, which

may cause respiratory

irritation.[2]

Hazard Identification:

Hazard Statement GHS Classification

Causes skin irritation.[2] Skin Irrit. 2

Causes serious eye irritation.[2] Eye Irrit. 2

Suspected of causing cancer.[2][3][6] Carc. 2

Suspected of damaging fertility or the unborn

child.[2][3]
Repr. 2

May cause respiratory irritation.[2] STOT SE 3

Operational Plan: From Receipt to Disposal
A systematic approach to handling Caffeic acid-13C3 is essential for maintaining a safe

laboratory environment.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[7]

The recommended storage temperature is -20°C.[8][9]

Store in a locked cabinet or an area accessible only to authorized personnel.[6]

2. Handling and Use:

Always handle Caffeic acid-13C3 within a certified chemical fume hood to minimize

inhalation exposure.

Avoid the formation of dust and aerosols.[4][9]

Use dedicated, clearly labeled equipment (spatulas, weighing paper, etc.).

Wash hands thoroughly after handling, even if gloves were worn.[1]

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed, labeled container for disposal.[10]

Clean the spill area with a suitable solvent (e.g., alcohol) and then wash with soap and

water.[9]

For major spills, follow your institution's emergency procedures.

4. Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and spilled material,

must be treated as hazardous waste.
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Dispose of waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for the disposal of chemical waste.[5] One

recommended method is to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Experimental Workflow and Safety Diagram
To visually represent the procedural steps for safely handling Caffeic acid-13C3, the following

workflow diagram has been created.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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